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Compound of Interest

Compound Name: Basic Yellow 51

Cat. No.: B13403888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Basic Yellow 51 (CAS

No. 83949-75-1), a synthetic azo dye. Adherence to these guidelines is critical to ensure

personnel safety and mitigate environmental hazards within a laboratory or industrial setting.

Hazard Identification and Classification
Basic Yellow 51 is classified as a hazardous substance. It is harmful if swallowed, causes

serious eye irritation, and is toxic to aquatic life with long-lasting effects.[1][2] The material

presents as a yellow powder.[3][4][5]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Hazardous to the Aquatic

Environment (Long-term)
Category 2

H411: Toxic to aquatic life with

long lasting effects[1][2]

Data compiled from multiple Safety Data Sheets.
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Toxicological Properties
Detailed quantitative toxicological data for Basic Yellow 51 is limited. Most publicly available

safety documents indicate that specific LD50/LC50 data is not available.[4][6] However,

mutagenicity data has been reported, and it is noted that acute effects may be harmful by

inhalation, ingestion, or skin absorption.[4]

Summary of Toxicological Information
Toxicological Endpoint Result

Acute Oral Toxicity Harmful if swallowed[1][4][7][8]

Skin Irritation May cause skin irritation[3][4]

Eye Irritation Causes serious eye irritation[1][7][8]

Respiratory Irritation May cause irritation of the respiratory tract[4]

Carcinogenicity
Not listed by ACGIH, IARC, NIOSH, NTP, or

OSHA[4]

Mutagenicity Mutagenicity data reported[4]

Information is based on available Safety Data Sheets. No specific experimental protocols for

these endpoints were detailed in the reviewed documents.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Basic Yellow 51 to minimize

exposure.

Recommended Personal Protective Equipment
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Body Part Protection Standard/Specification

Eyes/Face

Tightly fitting safety goggles or

safety glasses with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US)[6]

Skin

Chemical-resistant gloves

(e.g., PVC or nitrile rubber),

long-sleeved clothing, overalls,

or apron

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374[6][8]

Respiratory
NIOSH-approved dust

respirator

Required to prevent inhalation

of dust and aerosols[7][8]

This table summarizes PPE recommendations from various safety guidelines.

Handling and Storage Protocols
Proper handling and storage procedures are essential to maintain the chemical's stability and

prevent accidental exposure or release.

Safe Handling
Handle in a well-ventilated place or under a chemical fume hood.[4][6]

Avoid the formation and accumulation of dust.[4][6]

Avoid contact with skin, eyes, and clothing.[4][6]

Do not eat, drink, or smoke when using this product.[1][3][6]

Wash hands and any exposed skin thoroughly after handling.[1][3][4][6][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[6]

Safe Storage
Store in a cool, dry, and well-ventilated place.[3][4][6]
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Keep containers tightly closed and preserve in tight, light-resistant containers.[4]

Store apart from foodstuff containers or incompatible materials.[6]

Emergency Procedures and First Aid
Immediate and appropriate responses to exposure or spills are critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Ingestion

Rinse mouth. If the victim is conscious and alert,

give 2-4 cupfuls of milk or water. Call a POISON

CENTER or doctor if you feel unwell.[1][3][4][6]

Never give anything by mouth to an

unconscious person.[1]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][6][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses, if present and easy to do. Continue

rinsing.[1][6] Get medical advice/attention if

irritation persists.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

[7][8] Flush skin with plenty of soap and water.

Get medical aid if irritation develops or persists.

[4]

Protocols compiled from multiple safety data sheets.

Accidental Release Measures
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Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[6]

Ensure adequate ventilation.[6]

Wear appropriate personal protective equipment as detailed in Section 3.0.[6]

Avoid generating dusty conditions.[4]

Vacuum or sweep up the material and place it into a suitable disposal container.[4]

Collect spillage, as it is toxic to aquatic life.[1][3][6]

Prevent product from entering drains.[9]

Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows for Basic Yellow 51.
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Workflow for Handling Basic Yellow 51

Preparation

Handling Procedure

Storage

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Ensure Adequate Ventilation
(Fume Hood)

Weigh Substance Carefully
(Avoid Dust Generation)

Use in Experiment

Clean Work Area & Doff PPE
Store in Tightly Closed,

Light-Resistant Container
in Cool, Dry Place

If not all used

End Operation

Start Handling

Click to download full resolution via product page

Caption: Standard operating procedure for handling Basic Yellow 51.
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Emergency Response to Exposure

Exposure Route

Immediate Action

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing;
Wash with Soap & Water

Rinse with Water for 15 mins;
Remove Contact Lenses

Move to Fresh Air;
Provide Oxygen if Needed

Rinse Mouth;
Give Water/Milk (if conscious)

Seek Medical Attention

if irritation persists
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Hazard Relationship Diagram

Primary Hazards

Potential Consequences

Mitigation Measures

Basic Yellow 51

Harmful if Swallowed
(Acute Toxicity - Oral)

Causes Serious Eye Irritation Toxic to Aquatic Life

Human Health Effects Environmental Damage

Use of PPE Proper Handling/Storage

via spill prevention

Correct Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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